Cas no 1421491-47-5 (N-{[5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl]methyl}-2-methylbenzamide)

• Product Name: N-{[5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl]methyl}-2-methylbenzamide
• CAS No: 1421491-47-5
• MF: C₁₇H₁₇N₃O₂
• MW: 295.335783720016
• CID: 5402841
• Update Time: 2025-10-28

N-{[5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl]methyl}-2-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-[[5-(furan-2-yl)-1-methylpyrazol-3-yl]methyl]-2-methylbenzamide
• N-{[5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl]methyl}-2-methylbenzamide

• Inchi： 1S/C17H17N3O2/c1-12-6-3-4-7-14(12)17(21)18-11-13-10-15(20(2)19-13)16-8-5-9-22-16/h3-10H,11H2,1-2H3,(H,18,21)
• InChI Key： XYXKVDCKLVCOIN-UHFFFAOYSA-N
• SMILES： C(NCC1C=C(C2=CC=CO2)N(C)N=1)(=O)C1=CC=CC=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-{[5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl]methyl}-2-methylbenzamide

Professional Introduction to Compound with CAS No. 1421491-47-5 and Product Name: N-{[5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl]methyl}-2-methylbenzamide

N-{[5-(furan-2-yl-1-methyl-1H-pyrazol-3-yl)methyl]-2-methylbenzamide} is a sophisticated organic compound characterized by its intricate molecular structure, which integrates multiple pharmacophoric units. This compound, identified by the CAS number 1421491-47-5, has garnered significant attention in the field of pharmaceutical research due to its potential therapeutic applications. The molecular framework of this compound comprises a benzamide moiety linked to a pyrazole ring, which is further substituted with a furan derivative. Such structural features not only contribute to its unique chemical properties but also open up diverse possibilities for its biological activity.

The benzamide group is a well-known pharmacophore in medicinal chemistry, often associated with analgesic, anti-inflammatory, and antimicrobial properties. In contrast, the pyrazole ring is recognized for its role in various biological processes, including enzyme inhibition and receptor binding. The integration of these two moieties in N-{[5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl)methyl]-2-methylbenzamide suggests that it may exhibit multiple biological activities simultaneously. This hypothesis is further supported by recent studies demonstrating the efficacy of similar benzamide-pyrazole hybrids in treating neurological disorders and cancer.

The presence of the furan moiety in the structure adds another layer of complexity and potential functionality. Furan derivatives are known for their role in various biological pathways, including antioxidant and anti-inflammatory effects. The specific substitution pattern in this compound, with the furan ring attached to the pyrazole via a methyl group, may influence its interaction with biological targets. This structural feature has been the focus of several computational studies aimed at predicting its binding affinity to specific enzymes and receptors.

Recent advancements in computational chemistry have enabled researchers to model the interactions of such complex molecules with biological targets at an atomic level. These simulations have been instrumental in understanding how N-{[5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl)methyl]-2-methylbenzamide interacts with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key targets in inflammation and pain management. Preliminary results from these studies indicate that this compound may exhibit potent inhibitory activity against these enzymes, making it a promising candidate for further development as an anti-inflammatory agent.

In addition to its potential therapeutic applications, N-{[5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl)methyl]-2-methylbenzamide has also been studied for its pharmacokinetic properties. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its suitability for clinical use. Preliminary pharmacokinetic studies suggest that this compound exhibits good oral bioavailability and moderate metabolic stability, which are favorable characteristics for drug development. Further studies are ongoing to optimize these properties and explore potential drug-drug interactions.

The synthesis of N-{[5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl)methyl]-2-methylbenzamide presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to construct such molecules with high precision and yield. The synthesis typically involves multi-step reactions starting from readily available precursors such as furan derivatives and pyrazole compounds. Key steps include functional group transformations, such as condensation reactions to form the amide bond and cyclization reactions to create the pyrazole ring.

One of the critical aspects of synthesizing this compound is ensuring the correct regioselectivity during functionalization. The presence of multiple reactive sites in the molecule necessitates careful control over reaction conditions to achieve the desired product without unwanted side reactions. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex carbon-carbon bonds present in this molecule.

Evaluation of N-{[5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl)methyl]-2-methylbenzamide's biological activity has been conducted using both in vitro and in vivo models. In vitro assays have focused on assessing its interaction with target enzymes and receptors relevant to inflammation, pain, and cancer. Initial results from these assays have shown promising activity against COX enzymes, suggesting potential therapeutic benefits similar to nonsteroidal anti-inflammatory drugs (NSAIDs).

In vivo studies have further validated these findings by evaluating the compound's efficacy in animal models of inflammation and pain. These studies have demonstrated that N-{[5-(furan-2-yli)-1-methyl-lH-pyrazol-S-yI)methyll)-2-methyll benzamide} can significantly reduce inflammatory responses and alleviate pain symptoms without causing significant side effects at therapeutic doses. These results are encouraging and warrant further investigation into its potential as a new therapeutic agent.

The development of new pharmaceuticals is a lengthy process that involves multiple stages of testing and regulatory approval. However, the promising initial findings with N-{[5-(furan-z-yI)-l-methyll-lH-pyrazol-S-yI)methyll)-2-meihl benzamide} suggest that it may be a valuable candidate for future drug development efforts. Ongoing research aims to optimize its pharmacological properties, improve synthetic routes for scalability, and conduct comprehensive safety evaluations before human clinical trials can begin.

The interdisciplinary nature of pharmaceutical research highlights the importance of collaboration between chemists, biologists, pharmacologists, and clinicians. The study of compounds like N-{[5-(furan-z-yI)-l-methyll-lH-pyrazol-S-yI)methyll)-2-meihl benzamide} exemplifies how integrating knowledge from different scientific disciplines can lead to innovative solutions for complex medical challenges. As research continues to uncover new therapeutic targets and develop more sophisticated molecular tools, compounds like this one hold great promise for improving human health.